molecular formula C10H10N4 B8771046 3-Amino-2-(4-pyridylamino)pyridine

3-Amino-2-(4-pyridylamino)pyridine

Cat. No.: B8771046
M. Wt: 186.21 g/mol
InChI Key: DCWDMZNHYTYQMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-2-(4-pyridylamino)pyridine is a useful research compound. Its molecular formula is C10H10N4 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N4

Molecular Weight

186.21 g/mol

IUPAC Name

2-N-pyridin-4-ylpyridine-2,3-diamine

InChI

InChI=1S/C10H10N4/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8/h1-7H,11H2,(H,12,13,14)

InChI Key

DCWDMZNHYTYQMB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)NC2=CC=NC=C2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 16.5 g of 2-(4-pyridylamino)-3-nitro-pyridine in 400 ml of 95% ethanol containing 1.6 g of 10% palladized carbon was hydrogenated at 30°-40° C. at atmospheric pressure until 5.8 liters of hydrogen were absorbed and the mixture was filtered to remove the catalyst. The filtrate was evaporated to dryness and the residue was taken up in petroleum ether. The mixture was filtered to obtain 13.5 g (95% yield) of raw product melting at 202°-204° C. which was crystallized from 95% ethanol to obtain 2-(4-pyridylamino)-3-amino-pyridine in the form of a pale yellow, crystalline powder melting at 203°-205° C.
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Synthesis routes and methods III

Procedure details

The nitro compound from Step A (1.0 g.) was hydrogenated in 60 ml. of methanol over 0.2 g. of 5% palladium on carbon catalyst. The catalyst was removed by filtration and the filtrate was evaporated to dryness.
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